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Compound of Interest

Compound Name: Platinum(ll) cyanide

Cat. No.: B12061765

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of platinum(ll) cyanide
and its complexes in the fabrication of advanced thin-film devices. The focus is on applications
in Organic Light-Emitting Diodes (OLEDs) and vapochromic chemical sensors, highlighting the
unique photophysical properties of these compounds.

Application in Organic Light-Emitting Diodes
(OLEDS)

Platinum(Il) complexes, including those with cyanide-containing ligands, are highly effective
phosphorescent emitters in OLEDs. Their square-planar geometry and the heavy atom effect of
platinum facilitate efficient intersystem crossing, leading to the harvesting of both singlet and
triplet excitons and enabling high internal quantum efficiencies.[1][2][3] The emission color and
efficiency of these OLEDs can be tuned by modifying the ligands attached to the platinum
center.[1][4][5]

Quantitative Performance Data of OLEDs with
Platinum(ll) Emitters

The following tables summarize the performance of various OLEDs incorporating platinum(ll)
complexes as the emissive dopant.
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Table 1: Performance of Blue-Green to Red Emitting OLEDs[4][5]

Maximum )
Maximum Power

Emitter Complex Emission Color Luminous o
Efficiency (Im W—?)

Efficiency (cd A~?)

2-(4-
trifluoromethylphenyl)-
yipheny) Blue-Green to Yellow-
5,6,7,8- 4.88 4.65
o Green
tetrahydroquinoline
based Pt(Il) complex
Phenylisoquinoline
Red 4.71 5.12

based Pt(Il) complex

Table 2: Performance of High-Efficiency Orange and Yellow Emitting OLEDs[2][6]

External Current Power .
. .. . L. Maximum
Emitter Emission Quantum Efficiency Efficiency .
o Brightness
Complex Color Efficiency (CE) (cd (PE) (Im (cd m-)
cd m-
(EQE) (%) A~ W)
Complex 8
(unspecified Orange-Red 19.0 21.0 155 43,000
structure)
Complex 9
(unspecified Yellow 7.1 21.0 11.3 5,100
structure)
Pt-DPM Orange 9.67 23.67 - 26,670
Pt-DPT Orange 16.94 44.66 - 54,918
Non-doped
Orange - 9.56 - 10,873
Pt-DPT

Table 3: Performance of High-Efficiency Deep-Blue Phosphorescent OLEDS[7]
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Half-
Maximum ) e
. . Maximum EQE at 1000 Lifetime at
Device Type FWHM (nm) Brightness
EQE (%) cd m~2 (%) 1000 cd m—2
(cd m—?)
(h)
Bottom-
- 17.1 48,968 31.3 31.3
emitting
Top-emitting 13.1 49.5 46.4 670

Table 4: Performance of White OLEDs (WOLEDs)[8]

Maximum EQE

Device Emission CIE (x, y) CRI
(%)
Hyb W1 Warm White (0.41, 0.31) 86 12.9
Purplish Blue
Hyb W2 _ (0.30, 0.31) 84 10.5
White
Hyb W3 Authentic White (0.35, 0.32) 88 13.7

Experimental Protocol: Fabrication of a Solution-

Processed Multilayer OLED

This protocol describes a general procedure for the fabrication of a solution-processed OLED

using a phosphorescent platinum(ll) complex as the emitter.

Materials:

Indium tin oxide (ITO)-coated glass substrates

Host material (e.g., a carbazole-based polymer)

Phosphorescent platinum(ll) complex

Poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS) solution
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Electron-transporting material (e.g., 1,3,5-tris(N-phenylbenzimidazol-2-yl)benzene - TPBI)

Cathode material (e.g., LiF/Al)

Organic solvents (e.g., chlorobenzene, toluene)

Deionized water

Nitrogen gas (for glovebox and drying)

Equipment:

Spin-coater

Glovebox with an inert atmosphere (<1 ppm Oz, <1 ppm Hz0)

Thermal evaporator

UV-ozone cleaner

Hotplate

Source meter and photometer for device characterization

Protocol:

e Substrate Cleaning:

o Clean the ITO-coated glass substrates sequentially with deionized water, acetone, and
isopropanol in an ultrasonic bath for 15 minutes each.

o Dry the substrates with a stream of nitrogen gas.

o Treat the substrates with UV-ozone for 10 minutes to improve the work function of the ITO
and enhance hole injection.

o Hole-Injection Layer (HIL) Deposition:

o Transfer the cleaned substrates into the glovebox.
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o Spin-coat a thin layer of PEDOT:PSS solution onto the ITO surface. A typical spin-coating
speed is 3000-5000 rpm for 30-60 seconds.

o Anneal the substrates on a hotplate at 120-150°C for 10-15 minutes to remove residual
water.

o Emissive Layer (EML) Deposition:

o Prepare a solution of the host material and the platinum(ll) complex dopant in an
appropriate organic solvent (e.g., chlorobenzene). The doping concentration typically
ranges from 1 to 20 wt%.

o Spin-coat the EML solution on top of the HIL. The spin-coating speed will determine the
thickness of the layer and should be optimized for the specific materials used.

o Anneal the substrates at a suitable temperature (e.g., 80-100°C) to remove the solvent.
o Electron-Transporting Layer (ETL) and Cathode Deposition:
o Transfer the substrates to a thermal evaporator.

o Deposit the electron-transporting layer (e.g., TPBIi) by thermal evaporation under high
vacuum (<10~ Torr). The thickness is typically 20-50 nm.

o Sequentially deposit a thin layer of LiF (0.5-1 nm) and a thicker layer of Al (100-150 nm) to
form the cathode without breaking the vacuum.

e Encapsulation and Characterization:

o Encapsulate the device using a UV-curable epoxy and a glass slide to protect it from

atmospheric moisture and oxygen.

o Characterize the current density-voltage-luminance (J-V-L) characteristics,
electroluminescence spectra, and efficiency of the fabricated OLED.

Diagram: OLED Fabrication Workflow
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Caption: Workflow for the fabrication of a solution-processed OLED.

Diagram: Typical OLED Device Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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thin-film-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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